Cas no 164112-72-5 (α,α,α-Trifluorotoluene-d5)
α,α,α-Trifluorotoluene-d5 structure
Product Name:α,α,α-Trifluorotoluene-d5
CAS No:164112-72-5
MF:C7H5F3
MW:151.140620946884
MDL:MFCD03428186
CID:137974
PubChem ID:12254114
Update Time:2025-04-19
α,α,α-Trifluorotoluene-d5 Chemical and Physical Properties
Names and Identifiers
-
- Benzene-d5,(trifluoromethyl)- (9CI)
- a,a,a-Trifluorotoluene-d5
- ALPHA,ALPHA,ALPHA-TRIFLUOROTOLUENE-D5
- trifluoromethylbenzene-d5
- 1,2,3,4,5-Pentadeuterio-6-(trifluoromethyl)benzene
- D98624
- 1-(trifluoromethyl)(?H?)benzene
- AKOS015910534
- 164112-72-5
- SCHEMBL14016066
- α,α,α-Trifluorotoluene-d5
-
- MDL: MFCD03428186
- Inchi: 1S/C7H5F3/c8-7(9,10)6-4-2-1-3-5-6/h1-5H/i1D,2D,3D,4D,5D
- InChI Key: GETTZEONDQJALK-RALIUCGRSA-N
- SMILES: FC(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])(F)F
Computed Properties
- Exact Mass: 151.06571838g/mol
- Monoisotopic Mass: 151.06571838g/mol
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 99.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 0Ų
α,α,α-Trifluorotoluene-d5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T793526-10mg |
α,α,α-Trifluorotoluene-d5 |
164112-72-5 | 10mg |
$ 64.00 | 2023-09-05 | ||
| TRC | T793526-50mg |
α,α,α-Trifluorotoluene-d5 |
164112-72-5 | 50mg |
$87.00 | 2023-05-17 | ||
| TRC | T793526-100mg |
α,α,α-Trifluorotoluene-d5 |
164112-72-5 | 100mg |
$115.00 | 2023-05-17 | ||
| AstaTech | D98624-0.1/G |
ALPHA,ALPHA,ALPHA-TRIFLUOROTOLUENE-D5 |
164112-72-5 | 95% | 0.1g |
$291 | 2023-09-19 | |
| AstaTech | D98624-0.25/G |
ALPHA,ALPHA,ALPHA-TRIFLUOROTOLUENE-D5 |
164112-72-5 | 95% | 0.25g |
$383 | 2023-09-19 | |
| AstaTech | D98624-1/G |
ALPHA,ALPHA,ALPHA-TRIFLUOROTOLUENE-D5 |
164112-72-5 | 95% | 1g |
$541 | 2023-09-19 | |
| A2B Chem LLC | AE80827-500mg |
ALPHA,ALPHA,ALPHA-TRIFLUOROTOLUENE-D5 |
164112-72-5 | 500mg |
$433.00 | 2024-04-20 | ||
| A2B Chem LLC | AE80827-1g |
ALPHA,ALPHA,ALPHA-TRIFLUOROTOLUENE-D5 |
164112-72-5 | 1g |
$609.00 | 2024-04-20 |
α,α,α-Trifluorotoluene-d5 Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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